Cas no 458526-08-4 (6-benzyloxy-1,3-dihydro-indol-2-one)

• Product Name: 6-benzyloxy-1,3-dihydro-indol-2-one
• CAS No: 458526-08-4
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD06738481
• CID: 930052
• PubChem ID: 18438759
• Update Time: 2025-08-02

6-benzyloxy-1,3-dihydro-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyloxy-1,3-dihydro-indol-2-one
• 6-phenylmethoxy-1,3-dihydroindol-2-one
• 6-(BENZYLOXY)INDOLIN-2-ONE
• MZWXDZCHYCAVBA-UHFFFAOYSA-N
• 6-(Benzyloxy)-1,3-dihydro-2H-indol-2-one
• DB-070686
• 6-benzyloxy-1,3-dihydro-2H-indol-2-one
• SCHEMBL5637277
• 458526-08-4
• DTXSID70593777
• MFCD06738481
• AB27205
• A826909
• 6-benzyloxyindolin-2-one
• 6-(benzyloxy)-2,3-dihydro-1H-indol-2-one
• CS-0340947

• MDL： MFCD06738481
• Inchi： 1S/C15H13NO2/c17-15-8-12-6-7-13(9-14(12)16-15)18-10-11-4-2-1-3-5-11/h1-7,9H,8,10H2,(H,16,17)
• InChI Key： MZWXDZCHYCAVBA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2CC(NC=2C=1)=O

Computed Properties

• Exact Mass: 239.09500
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.89820

6-benzyloxy-1,3-dihydro-indol-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-benzyloxy-1,3-dihydro-indol-2-one

6-Benzyloxy-1,3-Dihydro-Indol-2-One (CAS No. 458526-08-4): A Comprehensive Overview

6-Benzyloxy-1,3-dihydro-indol-2-one (CAS No. 458526-08-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-benzyloxyindolin-2-one, is a derivative of indolinone, a class of compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structure of 6-benzyloxy-1,3-dihydro-indol-2-one features a benzyl ether group attached to the indolinone scaffold. This unique structural arrangement imparts specific chemical and biological properties that make it an attractive candidate for various research endeavors. The benzyl ether moiety is known for its ability to modulate the lipophilicity and bioavailability of the molecule, which can be crucial for optimizing its pharmacological properties.

Recent studies have highlighted the potential of 6-benzyloxy-1,3-dihydro-indol-2-one in the development of novel therapeutic agents. One notable area of research is its use as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. 6-Benzyloxyindolin-2-one has shown promising activity against specific kinases, making it a valuable lead compound for drug discovery.

In addition to its kinase inhibitory properties, 6-benzyloxy-1,3-dihydro-indol-2-one has been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are key factors in the pathogenesis of many chronic diseases, such as neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential as a protective agent against oxidative damage and inflammation.

The synthesis of 6-benzyloxy-1,3-dihydro-indol-2-one has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve the condensation of benzyl alcohol with an appropriate indole derivative followed by cyclization to form the indolinone ring. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, which are essential for large-scale production and commercialization.

In the context of drug delivery, the physicochemical properties of 6-benzyloxyindolin-2-one, such as its solubility and stability, are crucial for designing effective formulations. Research has focused on developing nanoparticle-based delivery systems to enhance the bioavailability and target specificity of this compound. These delivery systems can protect the molecule from degradation in biological environments and ensure its controlled release at the desired site of action.

Clinical trials involving compounds derived from 6-benzyloxyindolin-2-one have shown promising results in preclinical models of various diseases. For instance, studies on animal models have demonstrated significant improvements in disease outcomes when treated with this compound or its derivatives. These findings provide a strong foundation for further clinical development and potential therapeutic applications.

The safety profile of 6-benzyloxyindolin-2-one is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for long-term use in chronic conditions. However, ongoing research is necessary to fully understand its safety profile across different populations and dosing regimens.

In conclusion, 6-benzyloxy-1,3-dihydro-indol-2-one (CAS No. 458526-08-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.